Cas no 2229603-88-5 (1-(5-bromofuran-2-yl)-4-hydroxycyclohexane-1-carboxylic acid)

• Product Name: 1-(5-bromofuran-2-yl)-4-hydroxycyclohexane-1-carboxylic acid
• CAS No: 2229603-88-5
• MF: C₁₁H₁₃BrO₄
• MW: 289.122523069382
• CID: 6264960
• PubChem ID: 165703126
• Update Time: 2025-06-09

1-(5-bromofuran-2-yl)-4-hydroxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromofuran-2-yl)-4-hydroxycyclohexane-1-carboxylic acid
• 2229603-88-5
• EN300-2003040

• Inchi： 1S/C11H13BrO4/c12-9-2-1-8(16-9)11(10(14)15)5-3-7(13)4-6-11/h1-2,7,13H,3-6H2,(H,14,15)
• InChI Key： LODDHZCAPLIUCM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2(C(=O)O)CCC(CC2)O)O1

Computed Properties

• Exact Mass: 287.99972g/mol
• Monoisotopic Mass: 287.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.7Ų

Additional information on 1-(5-bromofuran-2-yl)-4-hydroxycyclohexane-1-carboxylic acid

Professional Introduction to 1-(5-bromofuran-2-yl)-4-hydroxycyclohexane-1-carboxylic Acid (CAS No. 2229603-88-5)

1-(5-bromofuran-2-yl)-4-hydroxycyclohexane-1-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229603-88-5, possesses a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and hydroxyl functional groups in its molecular structure provides a versatile platform for further chemical modifications, enabling its application in the development of novel therapeutic agents.

The compound's structure consists of a cyclohexane ring substituted with a 5-bromofuran-2-yl moiety at the 1-position and a hydroxyl group at the 4-position. This arrangement not only contributes to its distinct chemical properties but also opens up numerous possibilities for its incorporation into more complex molecules. The bromine atom, in particular, serves as a reactive handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the construction of biaryl structures found in many pharmaceuticals.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds derived from furan derivatives. The 5-bromofuran-2-yl group in 1-(5-bromofuran-2-yl)-4-hydroxycyclohexane-1-carboxylic acid is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity when incorporated into drug-like molecules. This has led to several studies investigating its role in the design of small-molecule inhibitors targeting various biological pathways.

One of the most compelling areas of research involving this compound is its application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling and are often implicated in diseases such as cancer. By leveraging the structural features of 1-(5-bromofuran-2-yl)-4-hydroxycyclohexane-1-carboxylic acid, researchers have been able to design molecules that specifically inhibit aberrant kinase activity. For instance, derivatives of this compound have been explored as potential inhibitors of tyrosine kinases, which are known to be overactive in certain types of cancer.

The hydroxyl group at the 4-position of the cyclohexane ring also contributes to the compound's versatility. This functional group can participate in various chemical reactions, including esterification, etherification, and oxidation, allowing for further diversification of its structure. Such modifications are essential for tailoring the pharmacokinetic properties and improving the overall efficacy of potential drug candidates.

Recent advancements in computational chemistry have further enhanced the utility of 1-(5-bromofuran-2-yl)-4-hydroxycyclohexane-1-carboxylic acid in drug discovery. Molecular modeling studies have demonstrated that this compound can effectively interact with target proteins through both hydrophobic and hydrogen bonding interactions. These insights have guided the optimization of its structure to improve binding affinity and reduce off-target effects.

The synthesis of 1-(5-bromofuran-2-yl)-4-hydroxycyclohexane-1-carboxylic acid involves multi-step organic transformations that highlight its synthetic utility. Key steps include bromination of a furan derivative followed by cyclohexene formation and subsequent hydroxylation. These synthetic routes are well-documented and can be adapted for large-scale production, making it accessible for industrial applications.

In conclusion, 1-(5-bromofuran-2-yl)-4-hydroxycyclohexane-1-carboxylic acid (CAS No. 2229603-88-5) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable building block for the development of novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry and drug discovery efforts.